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Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the
summated response of olfactory receptor neurons on an insect's antenna to volatile chemical
stimuli.[1] This method is a cornerstone in chemical ecology and entomology for screening
biologically active molecules like pheromones, which are critical for insect communication and
mating. Z-7-Tetradecenal is a known pheromone component for various insect species,
particularly moths.[2] Understanding the antennal response to this semiochemical is vital for
developing species-specific pest management strategies and for broader research into insect
olfaction.

These application notes provide a detailed protocol for conducting EAG experiments to quantify
the antennal response of insects to Z-7-Tetradecenal.

Data Presentation

Quantitative data from EAG experiments are typically presented to establish a dose-response
relationship, demonstrating the sensitivity of the insect's olfactory system to Z-7-Tetradecenal.
The following table is an example of how to structure such data. The values presented are
illustrative and would need to be determined empirically.
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Concentration of Z-

7-Tetradecenal (ug/ Mean EAG Standard Deviation = Normalized
u) Response (mV) (mV) Response (%)
0 (Solvent Control) 0.05 0.01 0

0.0001 0.18 0.04 12.8

0.001 0.42 0.06 31.1

0.01 0.85 0.10 62.2

0.1 1.35 0.18 100

1 1.32 0.16 97.8

Experimental Protocols

This section provides a comprehensive, step-by-step methodology for performing
electroantennography with Z-7-Tetradecenal.

l. Materials and Equipment

 Insects: Sexually mature moths of the target species (e.g., 2-3 days post-eclosion).
e Chemicals:

o Z-7-Tetradecenal (high purity, >95%)

o Solvent: High-purity hexane or paraffin oil.

o Saline Solution (e.g., for Lepidoptera): 8.0 g/L NaCl, 0.2 g/L KClI, 0.2 g/L CaClz, 0.2 g/L
MgClz, 0.35 g/L NaHCOs, 34.23 g/L sucrose.[1]

e EAG System:
o Dissecting microscope

o Faraday cage to shield from electrical noise.
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[e]

Micromanipulators for precise electrode placement.

o

Glass capillary electrodes or silver wire electrodes (Ag/AgCl).

[¢]

High-impedance DC amplifier.

[¢]

Data acquisition system (computer with appropriate software).

e Odor Delivery System:

o Purified and humidified air source with a flow controller.

o Stimulus controller for timed air puffs.

o Pasteur pipettes and filter paper strips (e.g., 1 cm x 2 cm).
» Dissection Tools: Fine scissors, forceps.

o Consumables: Conductive gel.

Il. Preparation of Z-7-Tetradecenal Dilutions

o Stock Solution: Prepare a stock solution of Z-7-Tetradecenal in the chosen solvent (e.g., 10
Hg/uL).

o Serial Dilutions: Create a series of dilutions from the stock solution to obtain a range of
concentrations for the dose-response study (e.g., 0.0001, 0.001, 0.01, 0.1, and 1 pg/uL).

e Stimulus Cartridges:

[e]

Apply a standard volume (e.g., 10 pL) of each dilution onto a small strip of filter paper.

o

Allow the solvent to evaporate for approximately 30-60 seconds.

[¢]

Insert the filter paper into a clean, labeled Pasteur pipette.

[¢]

Prepare a control pipette with solvent only.

lll. Insect Preparation (Excised Antenna Method)
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Anesthesia: Anesthetize a moth by chilling it on ice for a few minutes.[1]

Excision: Under a stereomicroscope, carefully excise one antenna at its base using fine
micro-scissors.[1]

Mounting:
o Place a small amount of conductive gel on the EAG probe electrodes.[1]
o Mount the basal end of the antenna onto the reference electrode.[1]

o Carefully bring the distal tip of the antenna into contact with the recording electrode. A
small portion of the tip may be clipped to ensure good electrical contact.[1]

IV. EAG Recording Procedure

Setup: Place the mounted antenna preparation within the Faraday cage and position it in a
continuous stream of humidified, purified air (e.g., 0.5 L/min) directed over the antenna.[1]

Stabilization: Allow the baseline electrical signal from the antenna to stabilize.
Stimulus Delivery:
o Insert the tip of a stimulus pipette into the airflow directed at the antenna.

o Deliver a timed puff of air (e.g., 0.5 seconds) through the pipette to introduce the Z-7-
Tetradecenal to the antenna.[1]

Recording: Record the resulting negative voltage deflection (EAG response) in millivolts
(mV).[1]

Recovery: Allow sufficient time (e.g., 45-60 seconds) between stimuli for the antenna to
recover and the baseline to return to a stable state.[1]

Stimulus Order: To minimize the effects of antennal adaptation or sensitization, present the
stimuli in a randomized order, starting with the solvent control.[1]

Mandatory Visualizations
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Caption: Experimental workflow for Z-7-Tetradecenal electroantennography.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.benchchem.com/product/b104267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sensillum Lymph

Z-7-Tetradecenal
(Pheromone)

Pheromone-Binding
Protein (PBP)

'

PBP-Pheromone
Complex

Interacts with

Olfactory Receptor NEIVJI‘OII (ORN) Membrane

SNMP1 >

Presents Pheromone to

Pheromone Receptor (PR)/
Orco Complex

lon Channel Opens

Cation Influx (Na+, Ca2+)

Membrane Depolarization

EAG Signal
(Summated Potential)

Click to download full resolution via product page

Caption: Insect olfactory signaling pathway for pheromone detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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